Cas no 2097891-79-5 (4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide)

• Product Name: 4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide
• CAS No: 2097891-79-5
• MF: C₁₂H₁₄N₄O₄S
• MW: 310.328960895538
• CID: 5474229
• PubChem ID: 168001325
• Update Time: 2025-10-23

4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2097891-79-5
• 4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide

• Inchi： 1S/C12H14N4O4S/c13-11(19)7-5-21-6-8(7)14-9(17)1-3-16-4-2-10(18)15-12(16)20/h5-6H,1-4H2,(H2,13,19)(H,14,17)(H,15,18,20)
• InChI Key： RISBNHITIPTYMR-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)C(=C1)NC(CCN1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 310.07357611g/mol
• Monoisotopic Mass: 310.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 150Ų

Additional information on 4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide

Comprehensive Analysis of 4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide (CAS No. 2097891-79-5)

The compound 4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide (CAS No. 2097891-79-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a thiophene core and a tetrahydropyrimidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to nucleotides and other biologically active molecules.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. This compound, with its carboxamide and dioxo-tetrahydropyrimidine functional groups, aligns well with current trends in drug discovery. Its ability to interact with specific protein targets has been explored in studies related to inflammatory diseases and metabolic disorders, topics that are frequently searched in academic and medical databases.

The synthesis of 4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for achieving high purity and yield, which are essential for preclinical and clinical studies. The compound's CAS No. 2097891-79-5 serves as a unique identifier in chemical databases, facilitating its tracking in regulatory submissions and patent applications.

From an SEO perspective, keywords such as "thiophene derivatives in drug discovery", "tetrahydropyrimidine-based therapeutics", and "small-molecule enzyme inhibitors" are highly relevant to this compound. These terms reflect the growing interest in structure-activity relationships and rational drug design, which are frequently queried by researchers and industry professionals. Additionally, the compound's potential applications in personalized medicine and biomarker development align with trending topics in healthcare innovation.

In conclusion, 4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanamido]thiophene-3-carboxamide represents a fascinating area of study at the intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable tool for advancing our understanding of molecular interactions and therapeutic mechanisms. As research continues, this compound may pave the way for new treatments in areas such as autoimmune diseases and cancer therapy, further solidifying its importance in modern science.